Cas no 2680799-73-7 (benzyl N-(2-bromo-5-nitropyridin-4-yl)carbamate)

• Product Name: benzyl N-(2-bromo-5-nitropyridin-4-yl)carbamate
• CAS No: 2680799-73-7
• MF: C₁₃H₁₀BrN₃O₄
• MW: 352.140202045441
• CID: 5627246
• PubChem ID: 165927440
• Update Time: 2025-05-23

benzyl N-(2-bromo-5-nitropyridin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680799-73-7
• benzyl N-(2-bromo-5-nitropyridin-4-yl)carbamate
• EN300-28298693

• Inchi： 1S/C13H10BrN3O4/c14-12-6-10(11(7-15-12)17(19)20)16-13(18)21-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,15,16,18)
• InChI Key： FIEBJKPSJROLPV-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=N1)[N+](=O)[O-])NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 350.98547g/mol
• Monoisotopic Mass: 350.98547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 97Ų

Additional information on benzyl N-(2-bromo-5-nitropyridin-4-yl)carbamate

Comprehensive Overview of Benzyl N-(2-bromo-5-nitropyridin-4-yl)carbamate (CAS No. 2680799-73-7)

Benzyl N-(2-bromo-5-nitropyridin-4-yl)carbamate (CAS No. 2680799-73-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its nitropyridine and carbamate functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Its unique structure, featuring a bromo substituent and a nitro group, makes it particularly valuable for cross-coupling reactions and nucleophilic substitutions, which are pivotal in modern drug discovery.

In recent years, the demand for high-purity intermediates like Benzyl N-(2-bromo-5-nitropyridin-4-yl)carbamate has surged, driven by advancements in targeted therapy and precision agriculture. Researchers are increasingly exploring its potential in the development of kinase inhibitors and antimicrobial agents, aligning with the growing focus on personalized medicine and sustainable crop protection. The compound's reactivity profile also makes it a candidate for click chemistry applications, a hot topic in bioconjugation and material science.

From a synthetic chemistry perspective, Benzyl N-(2-bromo-5-nitropyridin-4-yl)carbamate offers exceptional modularity. The benzyl carbamate moiety provides a protective group that can be selectively cleaved under mild conditions, while the 2-bromo-5-nitropyridine scaffold facilitates further functionalization. This dual functionality is highly sought after in combinatorial chemistry and high-throughput screening, where rapid diversification of molecular libraries is essential. Notably, its stability under ambient conditions makes it a practical choice for industrial-scale applications.

The compound's relevance extends to green chemistry initiatives, as researchers seek to minimize waste and improve atom economy. Its efficient synthesis routes, often involving palladium-catalyzed reactions or microwave-assisted synthesis, resonate with the industry's shift toward sustainable manufacturing. Additionally, its role in constructing heterocyclic frameworks—a cornerstone of many FDA-approved drugs—highlights its importance in addressing global health challenges, such as antibiotic resistance and oncology.

Analytical characterization of Benzyl N-(2-bromo-5-nitropyridin-4-yl)carbamate typically involves advanced techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography, ensuring compliance with stringent regulatory standards. As the pharmaceutical industry embraces continuous flow chemistry and automation, this compound's well-defined properties position it as a reliable building block for digitalized synthesis platforms.

In conclusion, Benzyl N-(2-bromo-5-nitropyridin-4-yl)carbamate (CAS No. 2680799-73-7) exemplifies the intersection of innovation and practicality in modern chemistry. Its applications span from drug discovery to agrochemical development, reflecting broader trends in life sciences and technology-driven research. As scientific inquiries into structure-activity relationships deepen, this compound is poised to remain a critical tool for addressing 21st-century challenges.